Cas no 657407-82-4 (3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI))

3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI) structure
657407-82-4 structure
Product Name:3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI)
CAS No:657407-82-4
MF:C8H9NO4
MW:183.161362409592
CID:1020735
PubChem ID:45091315
Update Time:2025-04-20

3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI)
    • 3-pyridinecarboxylic acid,6-(methoxymethoxy)-
    • 657407-82-4
    • Inchi: 1S/C8H9NO4/c1-12-5-13-7-3-2-6(4-9-7)8(10)11/h2-4H,5H2,1H3,(H,10,11)
    • InChI Key: KIZUKEVTQKXYNM-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 183.05317
  • Monoisotopic Mass: 183.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.6A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 68.65

3-Pyridinecarboxylicacid,6-(methoxymethoxy)-(9CI) Related Literature

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